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Introduction
Nonanoic anhydride, also known as pelargonic anhydride, is a fatty acid anhydride that

serves as a versatile reagent in organic synthesis.[1] Its utility in the production of esters,

amides, and other derivatives makes it a compound of interest in the fragrance, flavor,

surfactant, and polymer industries.[1][2] A thorough understanding of its physical properties is

paramount for its effective handling, application in synthetic protocols, and for ensuring

laboratory safety. This guide provides a comprehensive overview of the key physical

characteristics of Nonanoic anhydride, complete with experimental protocols for their

determination.

Core Physical Properties
Nonanoic anhydride is typically a colorless to pale yellow or orange oily liquid with a distinct

fatty odor.[1][2] It is formed from the dehydration of two molecules of nonanoic acid.[1]

Data Presentation: Quantitative Physical Properties
The following table summarizes the key quantitative physical properties of Nonanoic
anhydride for easy reference and comparison.
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Property Value Units

Molecular Formula C₁₈H₃₄O₃ -

Molecular Weight 298.46 g/mol

Melting Point 14.8 °C

Boiling Point 270 °C (at 760 mmHg)

207 °C (at 15 mmHg)

90-94 °C

Density 0.908 g/cm³

Refractive Index 1.439 - 1.442 -

Flash Point 100 °C

Vapor Pressure 0.000121 mmHg (at 25°C)

Note: Some variation in reported values may exist due to different experimental conditions and

purity levels.

Experimental Protocols
Detailed methodologies for determining the key physical properties of Nonanoic anhydride
are outlined below. These protocols are based on standard laboratory practices for organic

compounds.

Determination of Melting Point
The melting point of a substance is the temperature at which it transitions from a solid to a

liquid state. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology:

Sample Preparation: A small amount of solid Nonanoic anhydride (if solidified by cooling) is

finely powdered. A capillary tube is sealed at one end by heating it in a flame. The open end
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of the capillary tube is then pressed into the powdered sample to pack a small amount (2-3

mm in height) of the compound into the sealed end.

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb. This assembly is then placed in a melting point

apparatus, which typically consists of a heated block or an oil bath.

Measurement: The apparatus is heated slowly, at a rate of approximately 1-2°C per minute,

as the temperature approaches the expected melting point.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample has melted is

recorded as the end of the melting range. For a pure compound, this range should be

narrow.

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Methodology:

Apparatus Setup: A small volume (a few milliliters) of Nonanoic anhydride is placed in a

test tube or a small distillation flask. A boiling chip is added to ensure smooth boiling. A

thermometer is positioned so that its bulb is just above the surface of the liquid.

Heating: The sample is heated gently.

Measurement: As the liquid boils, the vapor will rise and surround the thermometer bulb. The

temperature will stabilize at the boiling point of the liquid. This stable temperature is recorded

as the boiling point. The atmospheric pressure should also be recorded as the boiling point is

pressure-dependent.

Determination of Density
Density is the mass of a substance per unit volume. The pycnometer method is a precise way

to determine the density of a liquid.
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Methodology:

Pycnometer Preparation: A clean, dry pycnometer (a small glass flask with a fitted stopper

containing a capillary tube) is weighed accurately (m₁).

Filling with Sample: The pycnometer is filled with Nonanoic anhydride, ensuring no air

bubbles are trapped. The stopper is inserted, and any excess liquid that emerges from the

capillary is carefully wiped off. The filled pycnometer is then weighed (m₂).

Filling with a Reference Liquid: The pycnometer is emptied, cleaned, and dried. It is then

filled with a reference liquid of known density (e.g., distilled water) at a specific temperature,

and weighed again (m₃).

Calculation: The density of Nonanoic anhydride (ρ_sample) is calculated using the

following formula: ρ_sample = [(m₂ - m₁) / (m₃ - m₁)] * ρ_water where ρ_water is the density

of water at the measurement temperature.

Determination of Refractive Index
The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material. It is a characteristic property of a substance.

Methodology:

Instrument Calibration: An Abbe refractometer is calibrated using a standard liquid with a

known refractive index (e.g., distilled water).

Sample Application: A few drops of Nonanoic anhydride are placed on the prism of the

refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks through

the eyepiece and adjusts the controls until the dividing line between the light and dark fields

is sharp and centered on the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. The temperature

should be recorded as the refractive index is temperature-dependent.
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Determination of Solubility
Solubility is the ability of a substance (solute) to dissolve in a solvent to form a homogeneous

solution.

Methodology:

Qualitative Assessment: A small amount of Nonanoic anhydride (e.g., 1 drop or a few

milligrams) is added to a test tube containing a small volume (e.g., 1 mL) of the solvent to be

tested (e.g., water, ethanol, diethyl ether, acetone).

Observation: The mixture is agitated, and the solubility is observed. The substance is

classified as soluble, partially soluble, or insoluble. Due to its hydrophobic nature, Nonanoic
anhydride is expected to have limited solubility in water but be soluble in organic solvents.

[1]

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
GC-MS is a powerful analytical technique that combines the separating power of gas

chromatography with the detection capabilities of mass spectrometry to identify different

substances within a test sample.

Methodology:

Sample Preparation: A dilute solution of Nonanoic anhydride is prepared in a volatile

organic solvent (e.g., hexane or dichloromethane).

Injection: A small volume of the prepared sample is injected into the gas chromatograph.

Separation: The sample is vaporized and carried by an inert gas through a chromatographic

column. The components of the sample are separated based on their boiling points and

interactions with the column's stationary phase.

Ionization and Fragmentation: As the separated components elute from the column, they

enter the mass spectrometer, where they are ionized (typically by electron impact). This

causes the molecules to fragment in a reproducible manner.
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Mass Analysis: The resulting charged fragments are separated by their mass-to-charge ratio

(m/z) by the mass analyzer.

Detection and Spectrum Generation: A detector records the abundance of each fragment,

generating a mass spectrum, which is a unique fingerprint of the compound. The mass

spectrum can be used to confirm the molecular weight and structure of Nonanoic
anhydride.

Visualization of Experimental Workflow
The following diagram illustrates a logical workflow for the comprehensive physical

characterization of a liquid organic compound like Nonanoic anhydride.

Sample Preparation & Initial Observation

Quantitative Physical Property Determination Structural & Purity Analysis

Data Compilation & Reporting

Obtain Pure Sample of Nonanoic Anhydride

Observe Physical State, Color, and Odor

Melting Point Determination Boiling Point Determination Density Measurement (Pycnometer) Refractive Index Measurement (Abbe Refractometer) Solubility Tests GC-MS Analysis

Compile Data into Table

Generate Technical Report
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Click to download full resolution via product page

Caption: Workflow for the physical characterization of Nonanoic anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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